2-(2-Hydroxyphenyl)-5-methyl-1H-benzoimidazole

• CAS No.: 6266-09-7
• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 2-(6-methyl-1H-benzimidazol-2-yl)phenol
• InChI: InChI=1S/C14H12N2O/c1-9-6-7-11-12(8-9)16-14(15-11)10-4-2-3-5-13(10)17/h2-8,17H,1H3,(H,15,16)
• InChI Key: RENIIFGMUKZWHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=CC=CC=C3O

Description

2-(2-Hydroxyphenyl)-5-methyl-1H-benzoimidazole is an organic compound that belongs to the class of benzimidazoles. This compound is characterized by the presence of a hydroxyphenyl group and a methyl group attached to the benzimidazole ring. Benzimidazoles are known for their diverse biological activities and are widely used in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-Hydroxyphenyl)-5-methyl-1H-benzoimidazole typically involves the condensation of o-phenylenediamine with 2-hydroxyacetophenone under acidic conditions. The reaction is usually carried out in the presence of a catalyst such as hydrochloric acid or sulfuric acid, and the mixture is heated to facilitate the formation of the benzimidazole ring.

Industrial: